Cas no 479482-90-1 (2-Acetyl-1-hydroxy-3,6-dimethylanthraquinone)

• Product Name: 2-Acetyl-1-hydroxy-3,6-dimethylanthraquinone
• CAS No: 479482-90-1
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 2828770
• PubChem ID: 9817583
• Update Time: 2025-04-21

2-Acetyl-1-hydroxy-3,6-dimethylanthraquinone Chemical and Physical Properties

Names and Identifiers

• 479482-90-1
• 9,10-Anthracenedione, 2-acetyl-1-hydroxy-3,6-dimethyl-
• 2-ACETYL-1-HYDROXY-3,6-DIMETHYLANTHRACENE-9,10-DIONE
• DTXSID80431272
• 2-Acetyl-1-hydroxy-3,6-dimethylanthraquinone

• Inchi： 1S/C18H14O4/c1-8-4-5-11-12(6-8)16(20)13-7-9(2)14(10(3)19)18(22)15(13)17(11)21/h4-7,22H,1-3H3
• InChI Key： YPWNKRLPMLXZOM-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=O)C(C)=CC2C(C3C=C(C)C=CC=3C(C=21)=O)=O

Computed Properties

• Exact Mass: 294.08920892g/mol
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones